2,3-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O3/c1-4-10-19-11-8-13(9-12-19)18-17(20)14-6-5-7-15(21-2)16(14)22-3/h5-7,13H,4,8-12H2,1-3H3,(H,18,20)
• InChI Key: JNSLVQKNQBXLRR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

2,3-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide, also known as DPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPPB is a benzamide derivative that has been synthesized using various methods.

Mechanism of Action

2,3-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide acts as a selective dopamine D3 receptor antagonist, which means it binds to dopamine D3 receptors and blocks their activation by dopamine. This leads to a decrease in the activity of dopamine D3 receptors, which are involved in various physiological and pathological processes, including drug addiction, reward, and movement disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of dopamine D3 receptor-mediated signaling pathways, the regulation of gene expression, and the inhibition of cancer cell growth. In addition, this compound has been shown to have low toxicity and high selectivity towards dopamine D3 receptors, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide in lab experiments is its high selectivity towards dopamine D3 receptors, which allows for the specific targeting of these receptors without affecting other dopamine receptor subtypes. In addition, this compound has low toxicity and is relatively easy to synthesize. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 2,3-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide. One direction is the development of new drugs targeting dopamine D3 receptors for the treatment of drug addiction, movement disorders, and other neurological disorders. Another direction is the development of new anticancer drugs based on the structure of this compound. In addition, further research is needed to understand the biochemical and physiological effects of this compound and its potential applications in other fields, such as cardiovascular diseases.

Scientific Research Applications

2,3-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to act as a selective dopamine D3 receptor antagonist and has been used to study the role of dopamine D3 receptors in drug addiction and other neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and has been used to develop new anticancer drugs. In drug discovery, this compound has been used as a lead compound for developing new drugs targeting dopamine D3 receptors.